Cas no 433940-02-4 (2,5-difluoro-4-formylbenzonitrile)

2,5-Difluoro-4-formylbenzonitrile is a fluorinated aromatic compound featuring both a formyl (–CHO) and a nitrile (–CN) functional group on a benzene ring substituted with two fluorine atoms. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing effects of the fluorine atoms enhance reactivity, facilitating nucleophilic substitution or cross-coupling reactions. The formyl group serves as a key site for further derivatization, while the nitrile group offers additional functionalization potential. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic applications. This compound is particularly useful in the development of bioactive molecules and advanced materials.
2,5-difluoro-4-formylbenzonitrile structure
433940-02-4 structure
Product Name:2,5-difluoro-4-formylbenzonitrile
CAS No:433940-02-4
MF:C8H3F2NO
MW:167.112328767776
MDL:MFCD16876871
CID:2140074
PubChem ID:21904626
Update Time:2025-10-20

2,5-difluoro-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-difluoro-4-formylbenzonitrile
    • 3,4-dihydro-1H-pyrido[1,2-a]pyrazin-6(2H)-one hydrochloride
    • CS-B1008
    • 4-cyano-2,5-difluorobenzaldehyde
    • EN300-198514
    • AKOS027254539
    • SDXDWNYIXPZUEN-UHFFFAOYSA-N
    • CL9493
    • MFCD16876871
    • AS-46371
    • DB-292287
    • SCHEMBL364534
    • 433940-02-4
    • ISA94002
    • MDL： MFCD16876871
    • Inchi： 1S/C8H3F2NO/c9-7-2-6(4-12)8(10)1-5(7)3-11/h1-2,4H
    • InChI Key： SDXDWNYIXPZUEN-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C(=CC=1C=O)F

Computed Properties

  • Exact Mass: 167.01827004g/mol
  • Monoisotopic Mass: 167.01827004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.9Ų

2,5-difluoro-4-formylbenzonitrile Pricemore >>

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2,5-difluoro-4-formylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:433940-02-4)2,5-difluoro-4-formylbenzonitrile
Order Number:A947342
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:57
Price ($):233.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:433940-02-4)2,5-difluoro-4-formylbenzonitrile
A947342
Purity:99%
Quantity:1g
Price ($):233.0
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